molecular formula C13H11NO B8519570 6-Benzyl-pyridine-3-carbaldehyde

6-Benzyl-pyridine-3-carbaldehyde

Cat. No.: B8519570
M. Wt: 197.23 g/mol
InChI Key: CRNLKKLGXCSJMC-UHFFFAOYSA-N
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Description

6-Benzyl-pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H11NO

Molecular Weight

197.23 g/mol

IUPAC Name

6-benzylpyridine-3-carbaldehyde

InChI

InChI=1S/C13H11NO/c15-10-12-6-7-13(14-9-12)8-11-4-2-1-3-5-11/h1-7,9-10H,8H2

InChI Key

CRNLKKLGXCSJMC-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC2=NC=C(C=C2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Benzyl-5-[1,3]dioxolan-2-yl-pyridine (7.3 g, 30 mmol) described in Manufacturing Example 210-1-3 and 2 N hydrochloric acid (100 mL) were stirred for 55 minutes at 100° C. The reaction solution was cooled to room temperature and partitioned into ethyl acetate and a 5 N sodium hydroxide solution (40 mL). The organic layer was separated, dried over anhydrous magnesium sulfate, and filtered.
Name
2-Benzyl-5-[1,3]dioxolan-2-yl-pyridine
Quantity
7.3 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two

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